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Compound of Interest

Compound Name: Acenocoumarol-d4

Cat. No.: B8210038

Acenocoumarol-d4: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and key technical data of Acenocoumarol-d4. It is intended to serve as
a valuable resource for professionals in research, scientific, and drug development fields who
are utilizing this stable isotope-labeled internal standard in their analytical methodologies.

Commercial Availability and Suppliers

Acenocoumarol-d4 is a deuterated analog of Acenocoumarol, a potent anticoagulant. Its
primary application in a research setting is as an internal standard for the accurate
guantification of Acenocoumarol in biological matrices using mass spectrometry-based
techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Several
reputable suppliers offer Acenocoumarol-d4 for research purposes.

A summary of prominent suppliers and their product details is provided in the table below.
Please note that catalog numbers, and availability are subject to change and should be verified
on the respective supplier's website.
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Catalog Number

Supplier Website Purity
(Example)
) >99% deuterated
Cayman Chemical --INVALID-LINK-- 35477
forms (d1-d4)
i i Certificate of Analysis
Simson Pharma --INVALID-LINK-- Contact for details )
provided
Santa Cruz
) --INVALID-LINK-- sc-218253 Contact for details
Biotechnology
CymitQuimica --INVALID-LINK-- 47-A-011 Contact for details
GlpBio --INVALID-LINK-- GBC10115 Contact for details
Axios Research --INVALID-LINK-- AR-A05316 Contact for details
TLC Pharmaceutical )
--INVALID-LINK-- A-011 Contact for details

Standards

Technical Data

A compilation of the key physicochemical properties of Acenocoumarol-d4 is presented below.
This information is crucial for method development and experimental design.
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Property Value Source

4-hydroxy-3-[1-(4-nitrophenyl-
Chemical Name d4)-3-oxobutyl]-2H-1- [1112]

benzopyran-2-one

(x)-Acenocoumarin-d4, (z)-
Synonyms ) [1]
Nicoumalone-d4

1185071-64-0 (labeled); 152-

CAS Number
72-7 (unlabeled)

Molecular Formula C19H11D4NOs [1]

Molecular Weight 357.36 g/mol

Appearance Solid [1]

N Soluble in Acetonitrile and

Solubility [3]
DMSO

Storage -20°C [4]

Mechanism of Action: The Vitamin K Cycle

Acenocoumarol, the non-deuterated parent compound of Acenocoumarol-d4, exerts its
anticoagulant effect by inhibiting the enzyme Vitamin K epoxide reductase (VKOR). This
enzyme is a critical component of the vitamin K cycle, a metabolic pathway essential for the
post-translational modification of several blood coagulation factors. The inhibition of VKOR
leads to a depletion of the reduced form of vitamin K, which in turn prevents the y-carboxylation
of glutamate residues in vitamin K-dependent clotting factors, rendering them inactive.

The following diagram illustrates the vitamin K cycle and the inhibitory action of coumarin
anticoagulants like Acenocoumarol.
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Vitamin K Cycle and the Mechanism of Acenocoumarol

Vitamin K (quinone) |<
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MEIL S (R I, [Coagulation Factors (II, VII, IX, X)]

y-Glutamyl Carboxylase

Active V|tam|_n K-dependent Vitamin K 2,3-epoxide
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Acenocoumarol
(and other coumarins)

Reduction Inhibition

Vitamin K Epoxide Reductase (VKORC1)
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Analytical Workflow for Acenocoumarol Quantification

( Sample Preparation )
(Plasma Spiking with IS)
;
(Solid-Phase Extraction (SPED
;
(Evaporation to Dryness)

;
(Reconstitution in Mobile Phase)
;

(LC-MS/MS Analysis)

;

Data Analysis
(Peak Area Ratio vs. Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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